Cas no 16532-78-8 (3-(Cyanomethyl)benzonitrile)

• Product Name: 3-(Cyanomethyl)benzonitrile
• CAS No: 16532-78-8
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD00060301
• CID: 50446
• PubChem ID: 519280
• Update Time: 2025-10-29

3-(Cyanomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Cyanomethyl)benzonitrile
• 3-Cyanomethylbenzonitrile
• m-Cyanophenylacetonitrile
• Benzeneacetonitrile, 3-cyano-
• 3-CYANOPHENYLACETONITRILE
• 3-Cyanobenzeneacetonitrile
• SCHEMBL3063453
• 3-(Cyanomethyl)benzonitrile #
• 3-Cyanbenzylcyanide
• DTXSID80333949
• 3-Cyanomethyl-benzonitrile
• Acetonitrile, 2-(3-cyanophenyl)-
• 16532-78-8
• FT-0764109
• AKOS000156406
• AMY32292
• Z285131398
• CS-0447739
• AB01002644-01
• MFCD00060301
• A882399
• 3-Cyanobenzylcyanide
• TS-7252
• EN300-49114
• 3-Cyanomethylbenzonitrile; m-Cyanophenylacetonitrile
• F79713
• 3-(cyanomethyl) benzonitrile
• DB-000190

• MDL： MFCD00060301
• Inchi： 1S/C9H6N2/c10-5-4-8-2-1-3-9(6-8)7-11/h1-3,6H,4H2
• InChI Key： OQKZSMMMKYJQJP-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 142.05318
• Monoisotopic Mass: 142.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Density: 1.12
• Melting Point: 83-84 ºC
• Boiling Point: 301.3°C at 760 mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.553
• PSA: 47.58

Additional information on 3-(Cyanomethyl)benzonitrile

3-(Cyanomethyl)benzonitrile: An Overview of Its Properties, Applications, and Recent Research Advances

3-(Cyanomethyl)benzonitrile (CAS No. 16532-78-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 3-(cyanomethyl)benzonitrile or 3-cyanomethylbenzonitrile, is characterized by its unique molecular structure, which consists of a benzene ring substituted with a cyano group and a cyanomethyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 3-(Cyanomethyl)benzonitrile is C₉H₇N₂, and its molecular weight is approximately 149.16 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a boiling point of around 250°C. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In the realm of organic synthesis, 3-(Cyanomethyl)benzonitrile serves as an important building block for the preparation of more complex molecules. The presence of the cyano group (CN) and the cyanomethyl group (CH₂CN) provides multiple reactive sites that can be exploited for various chemical transformations. For instance, the cyano group can be reduced to an amine or hydrolyzed to a carboxylic acid, while the cyanomethyl group can undergo nucleophilic substitution reactions to form new carbon-nitrogen bonds.

Recent research has highlighted the potential applications of 3-(Cyanomethyl)benzonitrile in the development of novel pharmaceuticals and materials. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For example, studies have shown that derivatives of 3-(Cyanomethyl)benzonitrile exhibit promising anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated significant inhibition of cancer cell growth in vitro, making them potential candidates for further drug development.

Beyond pharmaceutical applications, 3-(Cyanomethyl)benzonitrile has also found use in the field of materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other functional materials. Research conducted at the University of California, Berkeley, explored the use of 3-(Cyanomethyl)benzonitrile-based monomers in the preparation of conductive polymers with enhanced electrical conductivity and thermal stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The environmental impact and safety profile of 3-(Cyanomethyl)benzonitrile are also important considerations. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. Proper storage conditions, such as keeping the compound away from heat sources and incompatible materials, are crucial to ensure its stability and prevent any adverse reactions.

In conclusion, 3-(Cyanomethyl)benzonitrile (CAS No. 16532-78-8) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in synthetic processes. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to various scientific challenges. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing these fields.